Cas no 2680733-51-9 (3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde)

• Product Name: 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde
• CAS No: 2680733-51-9
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6589411
• PubChem ID: 165941526
• Update Time: 2025-06-15

3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2680733-51-9
• 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde
• EN300-6942090

• Inchi： 1S/C6H9N3O/c1-9-6(4-10)2-5(3-7)8-9/h2,4H,3,7H2,1H3
• InChI Key： QGPCYXQJWYMLHP-UHFFFAOYSA-N
• SMILES： O=CC1=CC(CN)=NN1C

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde

Introduction to 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde (CAS No. 2680733-51-9)

3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2680733-51-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde features a unique structural framework that combines a pyrazole core with functional groups capable of engaging in diverse chemical reactions, making it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde consists of a pyrazole ring substituted at the 5-position with a formyl group (-CHO) and at the 3-position with an aminomethyl group (-CH₂NH₂). The presence of these reactive sites imparts considerable versatility to the compound, facilitating its incorporation into more complex molecular architectures. Specifically, the aldehyde functionality at the 5-position is conducive to condensation reactions, such as Schiff base formations, while the primary amine at the 3-position allows for further derivatization via nucleophilic substitution or coupling reactions.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles are known for their role as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The specific modifications present in 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde enhance its potential as a building block for drug discovery programs. For instance, the combination of an aldehyde and an amine group enables the facile construction of peptidomimetics or heterocyclic scaffolds that mimic natural bioactive molecules.

One of the most compelling applications of this compound is in the development of enzyme inhibitors. The pyrazole core is frequently found in molecules that interact with metalloenzymes or proteases, where its rigid structure can stabilize binding interactions. The aldehyde group serves as a hydrogen acceptor, facilitating hydrogen bonding interactions with nucleophilic residues in the enzyme active site, while the amine group can engage in salt bridges or coordinate with metal ions. Such features make 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde a promising precursor for designing inhibitors targeting diseases associated with aberrant enzyme activity.

Recent studies have highlighted the utility of this compound in synthesizing novel anticancer agents. Pyrazole derivatives have demonstrated efficacy against various cancer cell lines by inhibiting key signaling pathways involved in tumor proliferation and survival. The structural flexibility offered by 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde allows medicinal chemists to fine-tune its properties through derivatization, enabling optimization for specific biological targets. For example, introduction of additional substituents at the 4-position of the pyrazole ring could modulate solubility or enhance binding affinity to target proteins.

The synthesis of 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the condensation of methyl acetoacetate with hydrazine hydrate to form 1-methylpyrazole-5-carboxylic acid, which is subsequently reduced to the corresponding alcohol. Further functionalization via oxidation converts this alcohol into the desired aldehyde. Alternatively, reductive amination strategies could be employed to introduce the aminomethyl group directly onto a pre-formed pyrazole aldehyde derivative.

The chemical reactivity of 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde has been explored in several contexts beyond drug development. For instance, it serves as a key intermediate in materials science applications, where pyrazole-based polymers exhibit interesting electronic and optical properties. These materials are being investigated for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices, due to their ability to form stable conjugated systems.

In conclusion, 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carbaldehyde (CAS No. 2680733-51-9) represents a versatile and synthetically accessible building block with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications, making it indispensable for constructing biologically active molecules targeting various therapeutic areas. As research continues to uncover new synthetic methodologies and biological functions associated with pyrazole derivatives, compounds like this will undoubtedly remain at the forefront of innovation in medicinal chemistry.